5-[(4-nitrobenzoyl)amino]isophthalic acid

• IUPAC Name: 5-[(4-nitrobenzoyl)amino]benzene-1,3-dicarboxylic acid
• InChI: InChI=1S/C15H10N2O7/c18-13(8-1-3-12(4-2-8)17(23)24)16-11-6-9(14(19)20)5-10(7-11)15(21)22/h1-7H,(H,16,18)(H,19,20)(H,21,22)
• InChI Key: REXGWFDACQNFQT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NC2=CC(=CC(=C2)C(=O)O)C(=O)O)[N+](=O)[O-]
• Molecular Formula: C15H10N2O7
• DSSTOX Substance ID: DTXSID50353654
• Molecular Weight: 330.25 g/mol
• CAS RN: 132640-12-1

Description

Synthesis Analysis

Although there is no direct study on the synthesis of 5-[(4-Nitrobenzoyl)amino]isophthalic acid itself, related compounds have been synthesized using various methods. For example, the synthesis of related compounds such as hydrogen-bonded sheets in methyl 4-(5-amino-3-phenyl-1H-pyrazol-1-yl)-3-nitrobenzoate involves complex reactions including hydrogen bonds formation (Portilla et al., 2007). These methods can offer insights into potential synthesis pathways for 5-[(4-Nitrobenzoyl)amino]isophthalic acid.

Molecular Structure Analysis

The molecular structure of related compounds, such as 5-amino-2-nitrobenzoic acid, has been determined using X-ray diffraction methods, revealing intricate details like hydrogen bonding and crystal packing (Mrozek & Głowiak, 2004). Such analyses are crucial for understanding the molecular structure of 5-[(4-Nitrobenzoyl)amino]isophthalic acid.

Chemical Reactions and Properties

The chemical reactions and properties of similar compounds are often characterized by their reactivity in various chemical environments. For instance, the reactivity of 4-chloro-2-fluoro-5-nitrobenzoic acid in heterocyclic oriented synthesis is a good example of how similar compounds behave in chemical reactions, offering insights into the reactivity of 5-[(4-Nitrobenzoyl)amino]isophthalic acid (Křupková et al., 2013).

Physical Properties Analysis

The physical properties of a compound like 5-[(4-Nitrobenzoyl)amino]isophthalic acid can be inferred from related compounds. Studies on similar compounds, such as the analysis of 5-(3',4'-Dicarboxylphenoxy)isophthalate-based coordination polymers, provide valuable information about aspects like crystal structure and hydrogen bonding patterns, which are relevant for understanding the physical properties of 5-[(4-Nitrobenzoyl)amino]isophthalic acid (Wang et al., 2015).

Chemical Properties Analysis

The chemical properties of 5-[(4-Nitrobenzoyl)amino]isophthalic acid can be assessed by examining the behavior of similar compounds under different conditions. For instance, the mechanism of formation and ion mobility separation of protomers and deprotomers of diaminobenzoic acids and aminophthalic acids reveals intricate details about the chemical behavior of these compounds, which can be extrapolated to understand the chemical properties of 5-[(4-Nitrobenzoyl)amino]isophthalic acid (Valadbeigi & Causon, 2023).

Scientific Research Applications

Metal-Organic Frameworks (MOFs) in Catalysis

Metal-Organic Frameworks (MOFs) derived from isophthalic acid derivatives exhibit unique polymeric architectures and have been utilized as heterogeneous polymeric solid catalysts. Studies demonstrate that these frameworks are effective in catalyzing various chemical reactions, including the peroxidative oxidation of alcohols and the nitroaldol (Henry) reaction, showcasing their potential in synthetic organic chemistry (Karmakar et al., 2016).

Gel Formation and Structural Analysis

Isophthalic acid derivatives have been investigated for their unique ability to form gels in specific solvents, a property crucial for various applications, including drug delivery systems. Research into the solvation and crystallization behaviors of these compounds provides valuable insights into the design and development of new materials with tailor-made properties (Singh & Baruah, 2008).

Luminescence Sensing and Molecular Detection

The fluorescent properties of coordination complexes formed by isophthalic acid derivatives have been explored for luminescence sensing. These complexes exhibit selective and ultrafast detection capabilities for specific molecules in water, presenting potential applications in environmental monitoring and safety (Das & Mandal, 2018).

Synthesis of Medical Intermediates

Isophthalic acid derivatives serve as key intermediates in the synthesis of compounds used in medical applications. For example, the synthesis of 5-amino-2,4,6-triiodoisophthalic acid, used in nonionic iodinated X-ray contrast agents, involves a multi-step procedure utilizing isophthalic acid derivatives, highlighting their significance in the pharmaceutical industry (Fei, 2001).

Fluorescent and Magnetic Properties in Coordination Polymers

The construction of coordination polymers using isophthalic acid derivatives has been studied for their fluorescent and magnetic properties. These properties are crucial for applications in sensing, imaging, and data storage, indicating the versatility of isophthalic acid derivatives in advanced material science (Liu et al., 2018).